N-{2-[1-(2,5-dimethylbenzyl)-1H-benzimidazol-2-yl]ethyl}-2-methylpropanamide

• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol
• IUPAC Name: N-[2-[1-[(2,5-dimethylphenyl)methyl]benzimidazol-2-yl]ethyl]-2-methylpropanamide
• InChI: InChI=1S/C22H27N3O/c1-15(2)22(26)23-12-11-21-24-19-7-5-6-8-20(19)25(21)14-18-13-16(3)9-10-17(18)4/h5-10,13,15H,11-12,14H2,1-4H3,(H,23,26)
• InChI Key: KGIISWXWALELLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3N=C2CCNC(=O)C(C)C

Description

The compound N-{2-[1-(2,5-dimethylbenzyl)-1H-benzimidazol-2-yl]ethyl}-2-methylpropanamide belongs to the benzimidazole class of heterocyclic compounds. Benzimidazoles have garnered significant interest due to their diverse pharmacological activities. Notably, 5,6-dimethyl-l-(α-d-ribofuranosyl) benzimidazole is an integral part of vitamin B12, which sparked interest in exploring benzimidazole derivatives for potential therapeutic applications .

Preparation Methods

The synthesis of benzimidazoles typically involves two steps:

Construction of the Benzene Ring-Containing Diamino Groups: The usual method is the condensation of o-phenylenediamine with formic acid or trimethyl orthoformate. Alternatively, carbondisulfide in alkaline alcoholic solution or reaction with aromatic or aliphatic aldehydes can be employed.

Ring Closure to Form the Imidazole Ring: The final step in the synthesis of benzimidazoles involves the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Chemical Reactions Analysis

The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the specific functional groups present. Major products formed from these reactions can vary based on the reaction type and substituents.

Scientific Research Applications

The compound has found applications in several scientific fields:

Medicinal Chemistry: Benzimidazoles exhibit antimicrobial, anticancer, antiviral, antiparasitic, and antihypertensive activities.

Biology: Researchers explore their effects on cellular processes and biological pathways.

Industry: Benzimidazoles serve as intermediates in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The exact mechanism by which N-{2-[1-(2,5-dimethylbenzyl)-1H-benzimidazol-2-yl]ethyl}-2-methylpropanamide exerts its effects remains an active area of study. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

While I don’t have specific information on similar compounds, it’s essential to compare this compound’s unique features with other benzimidazole derivatives to understand its distinct properties.